4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-3-methoxybenzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO5S/c1-21-13-6-9(4-5-10(13)16)24(19,20)18-12-8-14(22-2)11(17)7-15(12)23-3/h4-8,18H,1-3H3
• InChI Key: UAKLNYUWJBEFLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)OC)OC)Cl
• Molecular Formula: C15H15Cl2NO5S
• Molecular Weight: 392.3 g/mol

Description

4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-3-methoxybenzene-1-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "4C-3M" and is a sulfonamide derivative of 2C-C, a psychedelic phenethylamine.

Mechanism of Action

The mechanism of action of 4C-3M involves its binding to the serotonin 5-HT2A receptor, which leads to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release and the regulation of neuronal activity. The exact mechanism of action is still being studied, but it is believed to involve the activation of G protein-coupled receptors and the modulation of intracellular signaling cascades.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4C-3M are still being studied, but it has been found to have a range of effects on the central nervous system. It has been shown to induce psychedelic effects, including altered perception, enhanced creativity, and changes in mood. It has also been found to have potential therapeutic effects, including antidepressant and anxiolytic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4C-3M for lab experiments is its relatively simple synthesis method, which makes it easy to produce in large quantities. It also has a high affinity for the serotonin 5-HT2A receptor, which makes it a promising candidate for the development of new psychoactive drugs and antidepressants. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on 4C-3M. One area of focus could be the development of new psychoactive drugs and antidepressants based on its structure and mechanism of action. Another area of focus could be the study of its potential therapeutic effects, including its antidepressant and anxiolytic properties. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4C-3M involves the reaction of 4-chloro-2,5-dimethoxyphenylacetonitrile with sodium sulfite and sulfuric acid, followed by reaction with chlorosulfonic acid and methanol. The resulting product is then treated with sodium hydroxide to yield 4C-3M. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4C-3M has been studied for its potential applications in various scientific fields, including neuroscience and medicinal chemistry. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This makes it a promising candidate for the development of new psychoactive drugs and antidepressants.